Cas no 62005-04-3 (Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester)

Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester structure
62005-04-3 structure
Product Name:Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester
CAS No:62005-04-3
MF:C13H18O4
MW:238.279624462128
CID:460849
PubChem ID:54389372
Update Time:2025-04-19

Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester
    • ethyl 2-(2-phenylmethoxyethoxy)acetate
    • SCHEMBL21801168
    • DTXSID80711026
    • VFNKONPSWSBHQI-UHFFFAOYSA-N
    • ethyl (2-benzyloxyethoxy)acetate
    • 62005-04-3
    • Ethyl [2-(benzyloxy)ethoxy]acetate
    • Inchi: 1S/C13H18O4/c1-2-17-13(14)11-16-9-8-15-10-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3
    • InChI Key: VFNKONPSWSBHQI-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CCOCC(=O)OCC

Computed Properties

  • Exact Mass: 238.12054
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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